Cas no 1432053-81-0 (Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride)

Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride is a specialized chemical intermediate primarily used in organic synthesis and pharmaceutical research. Its key structural features include a pyridine ring substituted with chloro and trifluoromethyl groups, enhancing its reactivity and utility in constructing complex heterocyclic compounds. The ethyl ethanimidate moiety further facilitates nucleophilic substitution and condensation reactions. This compound is valued for its high purity and stability under controlled conditions, making it suitable for precise synthetic applications. Its hydrochloride salt form improves solubility in polar solvents, streamlining its use in aqueous or protic reaction environments. Researchers favor this intermediate for its consistent performance in the development of agrochemicals and bioactive molecules.
Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride structure
1432053-81-0 structure
Product Name:Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride
CAS No:1432053-81-0
MF:C10H11Cl2F3N2O
MW:303.108350992203
CID:4700267
Update Time:2025-08-04

Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride
    • Ethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetimidate hydrochloride
    • PC400662
    • ethyl 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanecarboximidate hydrochloride
    • Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride
    • Inchi: 1S/C10H10ClF3N2O.ClH/c1-2-17-9(15)4-8-7(11)3-6(5-16-8)10(12,13)14;/h3,5,15H,2,4H2,1H3;1H
    • InChI Key: WVJGPWZRQZQFOH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1CC(=N)OCC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Topological Polar Surface Area: 46

Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E112905-250mg
Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride
1432053-81-0
250mg
$ 315.00 2022-06-05
TRC
E112905-500mg
Ethyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridyl]ethanimidate hydrochloride
1432053-81-0
500mg
$ 525.00 2022-06-05

Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride Related Literature

Additional information on Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride

Comprehensive Overview of Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride (CAS No. 1432053-81-0)

Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride (CAS No. 1432053-81-0) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug synthesis and crop protection. The presence of the trifluoromethyl group and the chloro substituent in its pyridine ring makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride because of its potential role in creating novel active pharmaceutical ingredients (APIs). The compound's ability to act as a building block in the synthesis of heterocyclic compounds has made it a focal point in medicinal chemistry. Additionally, its applications in agrochemicals are being investigated, as it may contribute to the development of next-generation pesticides with improved efficacy and environmental safety.

The synthesis and characterization of Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes industries like pharmaceuticals. The compound's CAS No. 1432053-81-0 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks.

One of the most frequently asked questions about Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride revolves around its synthetic pathways. Researchers are keen to understand the optimal conditions for its production, including temperature, solvent choice, and catalyst use. Another common query pertains to its stability under various storage conditions, as this impacts its shelf life and usability in industrial applications. Addressing these questions is essential for maximizing the compound's potential in both research and commercial settings.

From an environmental perspective, the trifluoromethyl group in Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride has sparked discussions about its ecological impact. While fluorinated compounds are known for their durability, there is growing interest in developing green chemistry approaches to minimize any adverse effects. This aligns with the broader trend of sustainable chemical manufacturing, which emphasizes reducing waste and energy consumption during synthesis.

In conclusion, Ethyl 2-3-chloro-5-(trifluoromethyl)-2-pyridylethanimidate hydrochloride (CAS No. 1432053-81-0) represents a versatile and valuable compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of new technologies and solutions for global challenges.

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